N-(4-Methyl-5-phenyl-1H-imidazol-2-YL)acetamide

• IUPAC Name: N-(5-methyl-4-phenyl-1H-imidazol-2-yl)acetamide
• InChI: InChI=1S/C12H13N3O/c1-8-11(10-6-4-3-5-7-10)15-12(13-8)14-9(2)16/h3-7H,1-2H3,(H2,13,14,15,16)
• InChI Key: FGKAUDMCEIPJIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)NC(=O)C)C2=CC=CC=C2
• Molecular Formula: C12H13N3O
• DSSTOX Substance ID: DTXSID60433779
• Molecular Weight: 215.25 g/mol
• CAS RN: 160072-51-5

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents. Imidazole has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For imidazole, it is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

• Anticancer Applications :

  • A study synthesized and evaluated 5-methyl-4-phenyl thiazole derivatives, including compounds related to N-(4-Methyl-5-phenyl-1H-imidazol-2-YL)acetamide, for anticancer activity. Some derivatives exhibited significant selective cytotoxicity and apoptosis induction in lung adenocarcinoma cells (Evren et al., 2019).
  • Another research focused on synthesizing and evaluating imidazole derivatives targeting the dihydropteroate synthase enzyme for antimicrobial activities, including against resistant strains like MRSA, as well as antituberculosis, antimalarial, and antioxidant activities (Daraji et al., 2021).

• Antifungal Applications :

  • A series of imidazole derivatives were designed and synthesized as potential antifungal agents. Some compounds showed significant activity against Candida species, suggesting the potential of this compound derivatives in treating fungal infections (Altındağ et al., 2017).

• Anticonvulsant Activities :

  • Imidazole-acetamide derivatives were synthesized and evaluated for anticonvulsant activity. Some derivatives, including compounds similar to this compound, showed promising results against seizures induced by maximal electroshock (Aktürk et al., 2002).

• Molecular Structure and Crystallography :

  • A study on the molecular structure of a compound similar to this compound, namely 5-[Acetamido(phenyl)methyl]-5-methylimidazolidine-2,4-dione, provided insights into its crystalline structure and intermolecular interactions, which can be crucial for understanding the chemical behavior of such compounds (Sethusankar et al., 2002).

Synthesis routes and methods

Procedure details

Prepared by reacting 2-bromo-propiophenone with 3 equivalents of 1-acetyl-guanidine in DMF (ambient temperature, 3 days).